Cas no 135832-46-1 (4-(3-Hydroxypropyl)Benzenesulfonamide)

4-(3-Hydroxypropyl)Benzenesulfonamide structure
135832-46-1 structure
Product Name:4-(3-Hydroxypropyl)Benzenesulfonamide
CAS No:135832-46-1
MF:C9H13NO3S
MW:215.269421339035
CID:2106501
Update Time:2023-08-03

4-(3-Hydroxypropyl)Benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-(3-hydroxypropyl)Benzenesulfonamide
    • BDBM50406426
    • 4-(3-Hydroxypropyl)Benzenesulfonamide
    • Inchi: 1S/C9H13NO3S/c10-14(12,13)9-5-3-8(4-6-9)2-1-7-11/h3-6,11H,1-2,7H2,(H2,10,12,13)
    • InChI Key: NSNHWGDFYDLMBS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)CCCO)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 250
  • XLogP3: 0.2
  • Topological Polar Surface Area: 88.8
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